molecular formula C9H18N2O B6589039 4-(pyrrolidin-3-yl)-1,4-oxazepane CAS No. 1340208-11-8

4-(pyrrolidin-3-yl)-1,4-oxazepane

Cat. No. B6589039
CAS RN: 1340208-11-8
M. Wt: 170.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Pyrrolidin-3-yl)-1,4-oxazepane (4-P-1,4-OXA) is a heterocyclic compound that has been extensively studied due to its unique properties and potential applications. It is a cyclic compound with a five-membered ring and contains two nitrogen atoms, one oxygen atom, and one carbon atom. 4-P-1,4-OXA has been studied for its potential use as a synthetic intermediate in organic synthesis, as a pharmaceutical agent, and as a probe in biochemical and physiological research.

Mechanism of Action

4-(pyrrolidin-3-yl)-1,4-oxazepane is believed to act as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a glutamate receptor that is involved in the regulation of neuronal excitability and synaptic plasticity. This compound binds to the NMDA receptor and prevents the binding of glutamate, resulting in reduced neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce neuronal excitability and synaptic plasticity, as well as to reduce the release of neurotransmitters such as glutamate and dopamine. Additionally, this compound has been shown to reduce the production of nitric oxide and to reduce the activity of caspase-3, an enzyme involved in apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(pyrrolidin-3-yl)-1,4-oxazepane in laboratory experiments include its low cost, its ease of synthesis, and its ability to act as a non-competitive antagonist of the NMDA receptor. The main limitation of using this compound in laboratory experiments is that it is not a selective antagonist of the NMDA receptor, and thus may have effects on other receptors and proteins.

Future Directions

For research on 4-(pyrrolidin-3-yl)-1,4-oxazepane include further investigation of its effects on neuronal excitability and synaptic plasticity, as well as its effects on the release of neurotransmitters and the activity of caspase-3. Additionally, future research should focus on the development of more selective antagonists of the NMDA receptor and the development of drugs that target the NMDA receptor with greater specificity. Furthermore, research should focus on the potential use of this compound as a therapeutic agent for neurological disorders such as epilepsy and schizophrenia.

Synthesis Methods

4-(pyrrolidin-3-yl)-1,4-oxazepane can be synthesized via several different methods. The most common route involves the reaction of 4-pyrrolidin-3-yl-2-chloroacetamide with 1,4-dioxane in the presence of sodium hydroxide to form this compound. Other methods for synthesizing this compound include the reaction of 4-pyrrolidin-3-yl-2-chloroacetamide with 1,4-dioxane in the presence of potassium hydroxide, the reaction of 4-pyrrolidin-3-yl-2-chloroacetamide with 1,4-dioxane in the presence of sodium carbonate, and the reaction of 4-pyrrolidin-3-yl-2-chloroacetamide with 1,4-dioxane in the presence of sodium bicarbonate.

Scientific Research Applications

4-(pyrrolidin-3-yl)-1,4-oxazepane has been used as a probe in biochemical and physiological research. It has been used to study the effects of drugs on the central nervous system, as well as to investigate the effects of drugs on the cardiovascular system. Additionally, this compound has been used to study the effects of drugs on the endocrine system, as well as to investigate the effects of drugs on the immune system.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(pyrrolidin-3-yl)-1,4-oxazepane involves the reaction of a pyrrolidine derivative with an epoxide.", "Starting Materials": [ "3-pyrrolidinecarboxaldehyde", "4-bromobutan-1-ol", "sodium hydride", "tetrahydrofuran", "potassium carbonate", "1,2-epoxybutane" ], "Reaction": [ "Step 1: 3-pyrrolidinecarboxaldehyde is reacted with 4-bromobutan-1-ol in the presence of sodium hydride and tetrahydrofuran to form 4-(pyrrolidin-3-yl)butan-1-ol.", "Step 2: The resulting product from step 1 is treated with potassium carbonate and 1,2-epoxybutane to form 4-(pyrrolidin-3-yl)-1,4-oxazepane." ] }

CAS RN

1340208-11-8

Molecular Formula

C9H18N2O

Molecular Weight

170.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.